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Compound of Interest

Compound Name: 3,5-Diethyloctane
CAS No.: 62183-93-1
Cat. No.: B14561832

Get Quote

\ J

CAS Registry Number: 62183-93-1[1]

This technical guide provides a summary of the available information on 3,5-diethyloctane,
geared towards researchers, scientists, and drug development professionals. Due to the limited
publicly available data on this specific compound, this guide focuses on its fundamental
properties and places it within the broader context of branched alkanes.

Physicochemical Properties

Quantitative data for 3,5-diethyloctane is summarized in the table below. This information is
crucial for understanding its physical behavior and potential applications as a solvent or in
material science.

© 2026 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b14561832#bc-rfq
https://webbook.nist.gov/cgi/cbook.cgi?ID=62183-93-1
https://www.benchchem.com/product/b14561832/docs?utm_src=pdf-body#in-depth-technical-guide-3-5-diethyloctane
https://www.benchchem.com/product/b14561832/docs?utm_src=pdf-body#in-depth-technical-guide-3-5-diethyloctane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14561832?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula Ci2H26 [1112]
Molecular Weight 170.3348 g/mol [1]

CAS Registry Number 62183-93-1 [1]
Melting Point (estimate) -50.8 °C [2]
Boiling Point 197 °C [2]
Density 0.7617 g/cm3 [2]

Refractive Index

1.4263

[2]

Synthesis and Experimental Protocols

Detailed experimental protocols for the specific synthesis of 3,5-diethyloctane are not readily

available in peer-reviewed literature. However, its synthesis can be conceptually approached

through established methods for forming carbon-carbon bonds to create branched alkanes.

Two potential synthetic strategies are outlined below.

Hypothetical Synthesis Workflow

The following diagram illustrates a conceptual workflow for the synthesis of a branched alkane

like 3,5-diethyloctane, highlighting key stages from precursor selection to final purification.
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Conceptual Synthesis Workflow for Branched Alkanes

Alkyl Halides [————®| Wurtz Coupling

\—V Aqueous Workup Distillation
Carbonyl Compounds [——®>| Grignard Reaction 4

Chromatography 3,5-Diethyloctane

General Metabolic Pathway of Branched Alkanes

3,5-Diethyloctane
(Branched Alkane)

Cytochrome P450

Hydroxylation

Hydroxylated Metabolite
(Alcohol)

l

Further Oxidation
(Aldehyde/Carboxylic Acid)

Conjugation & Excretion

© 2026 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14561832?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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